N-(4-bromophenyl)-4-(2-methoxyphenyl)piperazine-1-carbothioamide

• IUPAC Name: N-(4-bromophenyl)-4-(2-methoxyphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C18H20BrN3OS/c1-23-17-5-3-2-4-16(17)21-10-12-22(13-11-21)18(24)20-15-8-6-14(19)7-9-15/h2-9H,10-13H2,1H3,(H,20,24)
• InChI Key: AWBIMCIDYJZQMT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=S)NC3=CC=C(C=C3)Br
• Molecular Formula: C18H20BrN3OS
• Molecular Weight: 406.3 g/mol

Description

N-(4-bromophenyl)-4-(2-methoxyphenyl)piperazine-1-carbothioamide is a synthetic organic compound that belongs to the class of piperazine derivatives. These compounds are known for their diverse biological activities and are often studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-bromophenyl)-4-(2-methoxyphenyl)piperazine-1-carbothioamide typically involves the reaction of 4-bromophenylamine with 2-methoxyphenylpiperazine in the presence of a suitable carbothioamide reagent. The reaction conditions may include:

• Solvent: Common solvents like dichloromethane or ethanol.
• Temperature: Reactions are often carried out at room temperature or slightly elevated temperatures.
• Catalysts: Catalysts such as triethylamine or other bases may be used to facilitate the reaction.

Industrial Production Methods

Industrial production methods for such compounds often involve large-scale synthesis using automated reactors and optimized reaction conditions to ensure high yield and purity. The process may include:

• Continuous flow reactors for efficient mixing and reaction control.
• Purification steps such as recrystallization or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

N-(4-bromophenyl)-4-(2-methoxyphenyl)piperazine-1-carbothioamide can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride.

Substitution: The bromine atom in the 4-bromophenyl group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles like amines, thiols, or alkoxides.

Major Products Formed

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted piperazine derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(4-bromophenyl)-4-(2-methoxyphenyl)piperazine-1-carbothioamide involves its interaction with specific molecular targets. These may include:

Molecular Targets: Enzymes, receptors, or other proteins.

Pathways Involved: The compound may modulate signaling pathways, enzyme activity, or gene expression.

Comparison with Similar Compounds

Similar Compounds

• N-(4-chlorophenyl)-4-(2-methoxyphenyl)piperazine-1-carbothioamide
• N-(4-fluorophenyl)-4-(2-methoxyphenyl)piperazine-1-carbothioamide

Comparison

Compared to similar compounds, N-(4-bromophenyl)-4-(2-methoxyphenyl)piperazine-1-carbothioamide may exhibit unique properties such as:

Higher Biological Activity: Due to the presence of the bromine atom.

Different Reactivity: Bromine’s larger size and different electronegativity compared to chlorine or fluorine can affect the compound’s reactivity and interactions.